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Compound of Interest |

Ethyl 1-
Compound Name: (hydroxymethyl)cyclobutane-1-

carboxylate

Cat. No.: B189900

Essential Safety and Handling Guide for Ethyl 1-
(hydroxymethyl)cyclobutane-1-carboxylate

This document provides immediate, essential safety protocols and logistical information for the
handling, storage, and disposal of Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate. It is
intended for researchers, scientists, and professionals in drug development.

Hazard Summary

Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate is classified as a combustible liquid that
can cause skin, eye, and respiratory irritation.[1] Adherence to the following safety protocols is
critical to minimize exposure and ensure a safe laboratory environment.
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Hazard Classification GHS Code Description
Flammable Liquids H227 Combustible liquid[1]
Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Eye

o H319 Causes serious eye irritation[1]
Irritation
Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation[1]

Operational Plan: From Handling to Disposal

Strict adherence to the following procedures is mandatory for the safe handling and disposal of
this chemical.

Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are the first line of defense against chemical exposure.
Always handle this substance in a well-ventilated area, preferably within a chemical fume hood.
[2][3] Ensure that safety showers and eyewash stations are readily accessible.[3]

Table of Required Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-1-_hydroxymethyl_cyclobutane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-1-_hydroxymethyl_cyclobutane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-1-_hydroxymethyl_cyclobutane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-1-_hydroxymethyl_cyclobutane-1-carboxylate
https://enamine.enamine.net/pub/msds?code=EN300-7284009&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AC110900050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110900050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles / Face Shield

Wear chemical safety goggles
that conform to EN 166 or
OSHA 29 CFR 1910.133
standards.[3] A face shield
should be used if there is a

splash hazard.[4]

Hands

Chemical-Resistant Gloves

Use compatible, powder-free
gloves (e.g., nitrile or
neoprene).[2][4] Inspect gloves
for integrity before each use
and use proper removal
techniques to avoid skin

contact.[2]

Body

Protective Clothing

Wear a lab coat or a
disposable gown.[2][5] Long-
sleeved clothing is required to

prevent skin exposure.[6]

Respiratory

NIOSH/MSHA Approved

Respirator

Required when ventilation is
inadequate, or if vapors or
mists are generated.[5][7] For
high airborne concentrations, a
positive-pressure supplied air

respirator may be necessary.

[5]

Safe Handling and Hygiene

» Avoid all direct contact with eyes, skin, and clothing.[2][6]

e Do not breathe vapors or mists.[2][8]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[6][9]
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Use only non-sparking tools and take precautionary measures against static discharge.[6][9]

Wash hands and any exposed skin thoroughly after handling and before breaks.[6][10]

Do not eat, drink, or smoke in the laboratory area.[2][6]

Remove and wash contaminated clothing before reuse.[6]

Storage Plan

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][9]

o Keep away from incompatible materials such as strong oxidizing agents.[3]

Emergency Response Protocols

Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the exposed person to fresh air
immediately.[11] If breathing is difficult,
administer oxygen. If breathing has stopped,
perform artificial respiration.[11] Seek medical

attention if symptoms persist.[9]

Skin Contact

Immediately remove all contaminated clothing.
[6] Wash the affected skin with plenty of soap
and water for at least 15 minutes.[6][11] If skin

irritation occurs, seek medical advice.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids.[6][7] Remove contact lenses
if present and easy to do.[7] Get immediate
medical attention.[6][11]

Ingestion

Do NOT induce vomiting.[7] Clean the mouth
with water and then drink plenty of water.[6]
Never give anything by mouth to an
unconscious person.[12] Seek immediate

medical attention.[11]

Spill and Leak Containment

In the event of a spill, a systematic response is crucial to ensure safety and prevent

environmental contamination.
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Caption: Workflow for handling a chemical spill.
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Spill Response Steps:

» Personal Precautions: Evacuate non-essential personnel. Ensure adequate ventilation.[2]
Remove all sources of ignition.[6]

e Protective Equipment: Wear full personal protective equipment as detailed in the PPE table.
[2][13]

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains or watercourses.[2][13]

e Cleaning Up: Soak up the spill with an inert absorbent material (e.g., sand, diatomite, acid
binders).[6][13] Collect the material and place it into a suitable, closed container labeled for
disposal.[6]

Disposal Plan

Chemical waste must be managed as hazardous waste and disposed of in accordance with all
local, state, and federal regulations.[14][15]

o Collect waste material in a designated, properly labeled, and sealed container.
» Dispose of the contents and the container at an approved waste disposal facility.[9][10]

» Do not dispose of the chemical into the environment or sewage systems.[2][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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